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Compound of Interest

Compound Name: MRK-016

Cat. No.: B3424337

Application Notes and Protocols for MR-016

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRK-016 is a potent and selective inverse agonist for the a5 subunit-containing y-aminobutyric
acid type A (GABA-A) receptor.[1][2] It exhibits high affinity for the benzodiazepine binding site
on the GABA-A receptor complex and acts as a negative allosteric modulator, particularly at the
a5 subtype, which is predominantly expressed in the hippocampus and cerebral cortex.[3][4]
This selectivity profile makes MRK-016 a valuable research tool for investigating the role of a5-
containing GABA-A receptors in cognitive processes, such as learning and memory, and for
exploring its potential as a rapid-acting antidepressant.[3][4][5] These application notes provide
detailed protocols for the preparation and use of MRK-016 in common preclinical experimental
paradigms.

Chemical and Physical Properties

A summary of the key chemical and physical properties of MRK-016 is provided in the table
below for easy reference.
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Property

Value

Reference(s)

Chemical Name

3-(1,1-Dimethylethyl)-7-(5-
methyl-3-isoxazolyl)-2-[(1-
methyl-1H-1,2,4-triazol-5-
yl)methoxy]-pyrazolo[1,5-d]
[1,2,4]triazine

Molecular Formula C17H20NsO2

Molecular Weight 368.39 g/mol

Appearance Crystalline solid

Purity >98%

Solubility Soluble to 50 n.1M in DMSO
and to 20 mM in ethanol.

Storage Store at +4°C.

CAS Number 342652-67-9

Pharmacological Data

MRK-016's activity has been characterized in various in vitro assays. The following tables
summarize its binding affinities (Ki) for different human GABA-A receptor subtypes and its
functional potency (EC50).

Table 1: Binding Affinity (Ki) of MRK-016 for Human GABA-A Receptor Subtypes

Receptor Subtype Ki (nM) Reference(s)
alB3y2 0.83

02B3y2 0.85

o3B3y2 0.77

a5B3y2 1.4
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Table 2: Functional Potency (EC50) of MRK-016

Assay/Receptor EC50 (nM) Reference(s)

o5-containing GABA-A

Receptors

Signaling Pathway

MRK-016 acts as a negative allosteric modulator at the benzodiazepine site of a5-containing
GABA-A receptors. This action reduces the inhibitory effect of GABA, leading to a disinhibition
of pyramidal neurons in the hippocampus and prefrontal cortex. This disinhibition is thought to
enhance neuronal excitability and facilitate synaptic plasticity, such as long-term potentiation
(LTP), which is a cellular correlate of learning and memory. The proposed signaling pathway is
depicted below.
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MRK-016 Signaling Pathway
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Experimental Protocols
Preparation of MRK-016 Solutions

This protocol describes the preparation of stock and working solutions of MRK-016 for in vitro

and in vivo experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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